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Compound of Interest

Compound Name: Robinetin

Cat. No.: B1679494

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Robinetin. While Robinetin is not classified as a
hazardous substance, adherence to standard laboratory safety protocols is paramount to
ensure a safe working environment and maintain experimental integrity.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is a fundamental aspect of good
laboratory practice, especially when handling the compound in its powdered form to prevent
inhalation and direct contact.[3] The recommended PPE for handling Robinetin is summarized
below.
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Protection Type Specification

Purpose

) Safety glasses with side
Eye Protection )
shields or goggles.

Protects eyes from dust

particles.[3]

Hand Protection Nitrile gloves.

Prevents direct skin contact.[3]

Body Protection Laboratory coat.

Protects skin and clothing from

spills.[3]

Not generally required for

small quantities. A dust mask is
Respiratory Protection recommended if handling large

quantities or if dust is

generated.

Prevents inhalation of fine

particles.[3]

Operational Plan
Handling and Storage

Proper handling and storage are crucial for maintaining the stability and purity of Robinetin.

Handling:

e Ventilation: Always work in a well-ventilated laboratory.[3] For handling large quantities or

preparing stock solutions, the use of a chemical fume hood is recommended to minimize

inhalation exposure.[3]

e Avoid Dust Formation: Handle Robinetin carefully to avoid generating dust.

e Hygiene: Practice good general occupational hygiene. Wash hands thoroughly after

handling. Keep away from food, drink, and animal feedingstuffs.[1]

Storage:
e Store in a dry and cool place.[1]

o Keep the container tightly closed.
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Quantitative Data for Robinetin

Property

Value

Molecular Formula

C15H1007[2]

Molecular Weight 302.23 g/mol [2]
CAS Number 490-31-3[1]
Appearance Solid / Powder[4]

Storage Temperature

< -15°C[4]

Solubility

Soluble in DMSO, Pyridine, Methanol,
Ethanol[4]

Emergency Procedures

While Robinetin is not considered hazardous,

it is crucial to be prepared for any potential

incidents.
Incident First-Aid Measures
) Move to fresh air. If you feel unwell, consult a
Inhalation

doctor.[1]

Skin Contact

Take off contaminated clothing. Rinse skin with
water or shower.[1] Generally, the product does

not irritate the skin.

Eye Contact

Rinse cautiously with water for several minutes.

[1]

Ingestion Rinse mouth. Call a doctor if you feel unwell.[1]
For spills, take up the material mechanically and
place it in appropriate containers for disposal.[1]

Spil Avoid dust formation and ensure adequate

pi

ventilation.[1] Prevent the substance from
entering drains, surface water, and ground

water.[1]
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Disposal Plan

As a non-hazardous substance, the disposal of Robinetin is generally straightforward.
However, it is imperative to adhere to your institution's and local specific waste disposal
guidelines.[3]

Step-by-Step Disposal Protocol:

+ Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and nitrile gloves.[4]

o Waste Identification and Segregation:

o Uncontaminated Robinetin: If the material is in its original container and is not
contaminated, it should be segregated for chemical waste disposal. Do not mix with other
chemical waste unless permitted by your institution's Environmental Health and Safety
(EHS) department.[4]

o Contaminated Materials: Any materials (e.g., weigh boats, pipette tips, paper towels) that
have come into direct contact with Robinetin should be considered chemical waste.[4]
These materials should be collected in a designated, clearly labeled, and sealed waste
container.[4]

e Waste Collection and Storage:
o Use a chemically resistant, leak-proof container for all Robinetin waste.[4]

o The container must be clearly labeled with "Robinetin Waste" and any other information
required by your institution.[4]

o Store the waste container in a designated, well-ventilated secondary containment area,
away from incompatible materials.[4]

» Disposal Pathway:

o Consult Regulations: Always consult your institution's EHS department for specific
disposal procedures.[4]
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o Do Not Dispose Down the Drain: As a general rule, do not dispose of Robinetin or its
waste down the sanitary sewer.[4]

o Professional Disposal: Arrange for the collection of the chemical waste by a licensed
hazardous waste disposal company, as coordinated through your EHS department.[4]

o Documentation: Maintain a log of the waste generated, including the quantity and date of
disposal.[4]

Disposal of Empty Containers:

» Rinse the container with an appropriate solvent. Once clean and dry, the container can
typically be disposed of in the regular trash or recycled.[3]

Safe Handling Workflow for Robinetin
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Safe Handling Workflow for Robinetin

Preparation
- Review SDS
- Wear appropriate PPE

Handling

- Use in well-ventilated area
- Avoid dust generation

I
I
I

Post-use For subseqhent use If spill occurs

[ ————————

Storage Spill Response
- Cool, dry place - Isolate area
- Tightly sealed container - Mechanical cleanup
For expired/unwanted material

Disposal
- Follow institutional guidelines
- Segregate waste

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Robinetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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